3-methyl-6-nitro-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole

• Molecular Formula: C14H21N3O3Si
• Molecular Weight: 307.42 g/mol
• IUPAC Name: trimethyl-[2-[(3-methyl-6-nitroindazol-1-yl)methoxy]ethyl]silane
• InChI: InChI=1S/C14H21N3O3Si/c1-11-13-6-5-12(17(18)19)9-14(13)16(15-11)10-20-7-8-21(2,3)4/h5-6,9H,7-8,10H2,1-4H3
• InChI Key: RRBUDEZNBWVIFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=CC(=C2)[N+](=O)[O-])COCC[Si](C)(C)C

Description

3-methyl-6-nitro-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole is a useful research compound. Its molecular formula is C14H21N3O3Si and its molecular weight is 307.42 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a flask was added NaH (60% in mineral oil, 0.473 g, 11.8 mmol) and THF (59.1 mL). The mixture was cooled to about 0° C. 6-Nitro-1H-indazole-3-carbaldehyde (2.26 g, 11.8 mmol, ChemPacific) was added in several smaller portions and the mixture was stirred at about 0° C. for about 20 min. SEMCl (2.30 mL, 13.0 mmol) was added dropwise and the mixture was stirred at about 0° C. for about 10 min and then stirred at rt for about 72 h. To the mixture was added saturated aqueous NH4Cl (25 mL) and water (10 mL). The aqueous layer was separated and extracted with DCM (2×50 mL). The combined organic layers were washed with brine (20 mL), dried over MgSO4, filtered, and concentrated under reduced pressure. The residue was purified by column chromatography (80 g silica gel) eluting with 10 to 25% EtOAc/heptane to give 3-methyl-6-nitro-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole (1.915 g, 50%): 1H NMR (400 MHz, DMSO) δ 10.24 (s, 1H), 8.94 (d, J=1.5 Hz, 1H), 8.36 (dd, J=6.5, 2.3 Hz, 1H), 8.31-8.13 (m, 1H), 6.08 (s, 2H), 3.58 (s, 2H), 0.83 (s, 2H), −0.12 (s, 9H).

Synthesis routes and methods II

Procedure details

A flask was charged with NaH (60% dispersion in mineral oil, 0.325 g, 13.6 mmol) and THF (40 mL). The mixture was cooled to about 0° C. followed by the addition of 3-methyl-6-nitro-1H-indazole (2.00 g, 11.3 mmol, ArkPharm). The mixture was stirred for about 30 min followed by the addition of SEMCl (2.26 g, 13.6 mmol). The mixture was warmed to rt and stirred for about 12 h. Water (5 mL) and EtOAc (70 mL) were added and the layers were separated. The organic layer was concentrated under reduced pressure to give 3-methyl-6-nitro-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole (3.2 g, 91%): LC/MS (Table 2, Method f) Rt=2.18 min; MS m/z: 308 (M+H)+.